5-bromo-N-(2-phenoxypyrimidin-5-yl)furan-2-carboxamide

• IUPAC Name: 5-bromo-N-(2-phenoxypyrimidin-5-yl)furan-2-carboxamide
• InChI: InChI=1S/C15H10BrN3O3/c16-13-7-6-12(22-13)14(20)19-10-8-17-15(18-9-10)21-11-4-2-1-3-5-11/h1-9H,(H,19,20)
• InChI Key: AODUVKXOZPIBHC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=NC=C(C=N2)NC(=O)C3=CC=C(O3)Br
• Molecular Formula: C15H10BrN3O3
• Molecular Weight: 360.16 g/mol

Description

“5-bromo-N-(2-phenoxypyrimidin-5-yl)furan-2-carboxamide” is a chemical compound. Unfortunately, there’s not much detailed description available for this compound.

Scientific Research Applications

Antibacterial Activity

. The structure of furan compounds allows for the synthesis of various antibacterial agents that can be used to combat microbial resistance, which is a growing global issue due to the ineffectiveness of currently available antimicrobial medicines.

Antifungal and Antiviral Properties

. This makes them valuable in the development of treatments for infections caused by fungi and viruses, which are often difficult to treat with traditional medications.

Anti-inflammatory and Analgesic Effects

. Their mechanism of action in these applications is a subject of ongoing research.

Anticancer Potential

There is a growing interest in the anticancer potential of furan derivatives. .

Antidepressant and Anti-anxiety Applications

. This suggests their possible use in the management of mental health disorders, although further clinical studies are needed to confirm their efficacy and safety.

Anti-ulcer Properties

. Their ability to modulate gastric acid secretion and protect the stomach lining from damage is of particular interest in gastroenterology.

Antihypertensive and Cardiovascular Effects

. Research into their potential to treat hypertension and other cardiovascular diseases is an important area of medicinal chemistry.

Neuroprotective Actions

. Their role in protecting nerve cells from damage is a promising avenue for therapeutic intervention.

Mechanism of Action

Target of Action

Furan derivatives, to which this compound belongs, have been known to exhibit a wide range of advantageous biological and pharmacological characteristics . They have been employed as medicines in a number of distinct disease areas .

Mode of Action

Furan derivatives have been found to be effective in inhibiting the growth of gram-positive bacteria . This suggests that the compound might interact with its targets, leading to changes that inhibit bacterial growth.

Biochemical Pathways

Furan derivatives are known to exhibit a variety of therapeutic advantages, such as anti-ulcer, diuretic, muscle relaxant, anti-protozoal, antibacterial, antifungal, antiviral, anti-inflammatory, analgesic, antidepressant, anti-anxiolytic, anti-parkinsonian, anti-glaucoma, antihypertensive, anti-aging, and anticancer . This suggests that the compound might affect multiple biochemical pathways leading to these therapeutic effects.

Result of Action

Given the wide range of therapeutic advantages of furan derivatives , it can be inferred that the compound might have diverse molecular and cellular effects.